Cas no 7740-30-9 (Pentane-3-thione)

Pentane-3-thione structure
Pentane-3-thione structure
Product Name:Pentane-3-thione
CAS No:7740-30-9
MF:C5H10S
MW:102.197900295258
CID:2801790
PubChem ID:13452336
Update Time:2025-04-21

Pentane-3-thione Chemical and Physical Properties

Names and Identifiers

    • diethyl thioketone
    • 3-Pentanethione
    • DTXSID20541248
    • 7740-30-9
    • SCHEMBL45850
    • DTXCID30492035
    • Pentane-3-thione
    • Inchi: 1S/C5H10S/c1-3-5(6)4-2/h3-4H2,1-2H3
    • InChI Key: KAYZWQWACCVBRJ-UHFFFAOYSA-N
    • SMILES: S=C(CC)CC

Computed Properties

  • Exact Mass: 102.05032149g/mol
  • Monoisotopic Mass: 102.05032149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 2
  • Complexity: 41.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 32.1Ų
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